Cas no 1261968-97-1 (3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid)

3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a dimethylsulfamoylphenyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate for bioactive molecules. The presence of the dimethylsulfamoyl group enhances solubility and may influence binding interactions in biological systems, while the fluorine atom can improve metabolic stability and lipophilicity. Its well-defined structure and high purity make it suitable for use in structure-activity relationship (SAR) studies and the development of novel therapeutic agents. The compound is typically handled under standard laboratory conditions, ensuring reproducibility in synthetic applications.
3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid structure
1261968-97-1 structure
Product Name:3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid
CAS No:1261968-97-1
MF:C15H14FNO4S
MW:323.339366436005
MDL:MFCD18322992
CID:5148723
Update Time:2026-03-03

3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid
    • [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(dimethylamino)sulfonyl]-6-fluoro-
    • 3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid
    • MDL： MFCD18322992
    • Inchi： 1S/C15H14FNO4S/c1-17(2)22(20,21)12-6-3-10(4-7-12)13-9-11(15(18)19)5-8-14(13)16/h3-9H,1-2H3,(H,18,19)
    • InChI Key： CUNLYPSRSSLXQH-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=CC=1)C1C(=CC=C(C(=O)O)C=1)F)(N(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 494
  • XLogP3: 2.3
  • Topological Polar Surface Area: 83.1

3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB330271-5 g
3-(4-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid, 95%; .
 1261968-97-1 95%
5g
 €1159.00 2023-04-26
abcr
AB330271-5g
3-(4-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid, 95%; .
 1261968-97-1 95%
5g
 €1159.00 2025-04-21

3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1261968-97-1)3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid
Order Number:A1125028
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:35
Price ($):687.0
Email:sales@amadischem.com

3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid Related Literature

1261968-97-1 (3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1261968-97-1)3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid
A1125028
Purity:99%
Quantity:5g
Price ($):687.0
Email